Cas no 62118-54-1 (Benzonitrile, 2,5-bis(dichloromethyl)-)

• Product Name: Benzonitrile, 2,5-bis(dichloromethyl)-
• CAS No: 62118-54-1
• MF: C₉H₅Cl₄N
• MW: 268.954698324203
• CID: 457465
• PubChem ID: 71389737
• Update Time: 2025-04-19

Benzonitrile, 2,5-bis(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,5-bis(dichloromethyl)-
• 2,5-bis(dichloromethyl)benzonitrile
• DTXSID20811716
• 62118-54-1

• Inchi： 1S/C9H5Cl4N/c10-8(11)5-1-2-7(9(12)13)6(3-5)4-14/h1-3,8-9H
• InChI Key： WFEHPMTVEPSLCV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C(Cl)Cl)=CC=1C#N)Cl

Computed Properties

• Exact Mass: 266.91785
• Monoisotopic Mass: 266.917610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79